Cas no 121348-16-1 (3-Pyridinecarbonitrile,5-acetyl-6-methyl-)

• Product Name: 3-Pyridinecarbonitrile,5-acetyl-6-methyl-
• CAS No: 121348-16-1
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 104749
• PubChem ID: 45086177
• Update Time: 2025-08-04

3-Pyridinecarbonitrile,5-acetyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,5-acetyl-6-methyl-
• 3-Pyridinecarbonitrile, 5-acetyl-6-methyl- (9CI)
• 5-acetyl-6-methylpyridine-3-carbonitrile
• 3-Pyridinecarbonitrile,5-acetyl-6-methyl
• 5-Acetyl-6-methyl-3-pyridinecarbonitrile
• 5-Acetyl-6-methyl-nicotinonitrile
• DTXSID901276833
• 5-Acetyl-6-methylnicotinonitrile
• SCHEMBL16670976
• 121348-16-1
• EN300-4301101
• SB55039
• 3-Pyridinecarbonitrile, 5-acetyl-6-methyl-

• Inchi： 1S/C9H8N2O/c1-6-9(7(2)12)3-8(4-10)5-11-6/h3,5H,1-2H3
• InChI Key： MNDQFJBOYXJYRZ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(C#N)=CN=C1C

Computed Properties

• Exact Mass: 160.06400
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.8Ų

Experimental Properties

• PSA: 53.75000
• LogP: 1.46428

Additional information on 3-Pyridinecarbonitrile,5-acetyl-6-methyl-

Introduction to 3-Pyridinecarbonitrile, 5-acetyl-6-methyl- (CAS No. 121348-16-1)

3-Pyridinecarbonitrile, 5-acetyl-6-methyl- (CAS No. 121348-16-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-Acetyl-6-methylpicolinonitrile, is characterized by its unique chemical structure, which includes a pyridine ring with a cyano group and functionalized with an acetyl and a methyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 3-Pyridinecarbonitrile, 5-acetyl-6-methyl- is C₉H₈N₂O, and its molecular weight is approximately 164.17 g/mol. The compound is typically synthesized through a series of well-documented chemical reactions, including the condensation of acetyl chloride with 3-cyanopyridine in the presence of a suitable catalyst. The resulting product is then further modified to introduce the methyl group at the 6-position.

In recent years, 3-Pyridinecarbonitrile, 5-acetyl-6-methyl- has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has highlighted the compound's ability to serve as a building block for the development of potent inhibitors of viral replication, particularly against RNA viruses such as influenza and hepatitis C.

Beyond antiviral applications, 3-Pyridinecarbonitrile, 5-acetyl-6-methyl- has also shown promise in the treatment of neurodegenerative diseases. Studies have demonstrated that derivatives of this compound can modulate specific neurotransmitter systems, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Bioorganic & Medicinal Chemistry Letters reported that certain derivatives exhibited significant neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation.

The pharmacological properties of 3-Pyridinecarbonitrile, 5-acetyl-6-methyl- are further enhanced by its ability to cross the blood-brain barrier (BBB). This property is crucial for drugs targeting central nervous system (CNS) disorders, as it ensures that the active compound can reach its intended site of action within the brain. Researchers at the University of California have conducted preclinical studies that demonstrated the BBB permeability of this compound and its derivatives, providing valuable insights into their potential therapeutic applications.

In addition to its medicinal applications, 3-Pyridinecarbonitrile, 5-acetyl-6-methyl- has found use in agrochemical research. The compound serves as an intermediate in the synthesis of pesticides and herbicides with improved efficacy and reduced environmental impact. A study published in the Pest Management Science journal highlighted the development of a new class of herbicides derived from this compound, which showed enhanced selectivity and reduced toxicity compared to existing formulations.

The safety profile of 3-Pyridinecarbonitrile, 5-acetyl-6-methyl- has been extensively evaluated through various toxicological studies. These studies have generally concluded that the compound is well-tolerated at therapeutic doses and exhibits low toxicity. However, it is important to note that proper handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, 3-Pyridinecarbonitrile, 5-acetyl-6-methyl- (CAS No. 121348-16-1) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.